Cas no 94992-54-8 (methyl (1R,4aS,7R,7aS)-1,7-dihydroxy-7-(hydroxymethyl)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate)

• Product Name: methyl (1R,4aS,7R,7aS)-1,7-dihydroxy-7-(hydroxymethyl)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• CAS No: 94992-54-8
• MF: C₁₁H₁₄O₆
• MW: 242.225264072418
• CID: 1985130
• PubChem ID: 185378
• Update Time: 2025-04-21

methyl (1R,4aS,7R,7aS)-1,7-dihydroxy-7-(hydroxymethyl)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1R,4aS,7R,7aS)-1,7-dihydroxy-7-(hydroxymethyl)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• CHEMBL521209
• DTXSID90915194
• 94992-54-8
• Methyl 1,7-dihydroxy-7-(hydroxymethyl)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• Cyclopenta(c)pyran-4-carboxylic acid, 1,4a,7,7a-tetrahydro-1,7-dihydroxy-7-(hydroxymethyl)-, methyl ester, (1R-(1alpha,4aalpha,7alpha,7aalpha))-

• Inchi： 1S/C11H14O6/c1-16-9(13)7-4-17-10(14)8-6(7)2-3-11(8,15)5-12/h2-4,6,8,10,12,14-15H,5H2,1H3/t6-,8-,10-,11+/m1/s1
• InChI Key： CYFGAUDUKUUIEV-IALJFVCMSA-N
• SMILES： O1C=C(C(=O)OC)[C@H]2C=C[C@](CO)([C@H]2[C@@H]1O)O

Computed Properties

• Exact Mass: 242.07903816g/mol
• Monoisotopic Mass: 242.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.468
• Boiling Point: 453.1°C at 760 mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.594

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
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